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Compound of Interest

Compound Name: Pentabromobenzene

Cat. No.: B1596035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the Globally Harmonized System

(GHS) classification and associated hazards of pentabromobenzene. As a Senior Application

Scientist, this document is structured to deliver not only the essential safety information but

also the scientific context and rationale behind the classifications, ensuring a thorough

understanding for professionals working with this compound.

Executive Summary
Pentabromobenzene (C₆HBr₅) is an aromatic compound that, due to its chemical properties,

requires careful handling and a clear understanding of its potential hazards. According to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS),

pentabromobenzene is primarily classified as a substance that causes serious eye irritation

and may have long-lasting harmful effects on aquatic life. This guide will dissect these

classifications, explore the available toxicological data, provide detailed protocols for safe

handling, and outline emergency procedures. The information herein is synthesized from

authoritative sources to ensure accuracy and reliability for the scientific community.
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The GHS classification for pentabromobenzene provides a standardized communication of its

hazards. The following table summarizes the key GHS elements for this chemical.
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GHS Element Classification Code

Pictogram Irritant

Signal Word Warning

Hazard Statements Causes serious eye irritation H319

May cause long lasting harmful

effects to aquatic life
H413

Precautionary Statements Prevention

Wash skin thoroughly after

handling.
P264

Avoid release to the

environment.
P273

Wear protective gloves/ eye

protection/ face protection.
P280

Response

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P305+P351+P338

If eye irritation persists: Get

medical advice/attention.
P337+P317

Storage

Store locked up. P405

Disposal

Dispose of contents/container

to an approved waste disposal

plant.

P501
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Note: This classification is based on aggregated data from multiple sources. Some suppliers

may provide slightly different information based on the purity of the substance or the presence

of impurities or solvents.[1][2]

In-Depth Hazard Analysis
A thorough understanding of the hazards associated with pentabromobenzene is critical for

risk assessment and the implementation of appropriate safety measures in a laboratory or

manufacturing setting.

Human Health Hazards
The primary human health hazard identified for pentabromobenzene is serious eye irritation

(H319).[1][2]

Mechanism of Action: While the specific molecular mechanism for eye irritation by

pentabromobenzene is not extensively detailed in readily available literature, it is likely due

to its chemical properties as a halogenated aromatic compound. Such compounds can

interact with the proteins and lipids in the ocular tissues, leading to inflammation, pain, and

redness. Direct contact with the eyes can cause significant discomfort and potential damage

if not promptly and properly addressed.

Experimental Evidence: The classification is based on data submitted to regulatory bodies

like the European Chemicals Agency (ECHA). While specific study details are often

proprietary, the "Warning" signal word and H319 classification indicate that the substance

has been shown to cause reversible eye irritation in experimental models.

It is important to note that while some safety data sheets for solutions of pentabromobenzene
in solvents like toluene list numerous other health hazards, these are primarily attributable to

the solvent.[3] For pure pentabromobenzene, the data strongly supports eye irritation as the

main health concern.

Environmental Hazards
Pentabromobenzene is classified as a substance that may cause long lasting harmful effects

to aquatic life (H413).[1][2]
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Persistence and Bioaccumulation: As a polybrominated aromatic compound,

pentabromobenzene is expected to be persistent in the environment.[4] It is poorly soluble

in water and is likely to adsorb to organic matter in soil and sediment.[4] There are concerns

about its potential for bioaccumulation in aquatic organisms, similar to other polybrominated

diphenyl ethers (PBDEs) which have been extensively studied for their environmental

impact.[4][5] Pentabromobenzene has been detected in human adipose tissue, and it is

suggested that it may be a metabolite of hexabromobenzene.[6]

Ecotoxicity: The H413 classification suggests that while the acute toxicity to aquatic

organisms may be low, the long-term effects due to its persistence and potential for

bioaccumulation are a significant concern.[4] No effects were observed in short-term aquatic

toxicity tests on fish, Daphnia, and algae.[4] However, the long-term risk to the aquatic

ecosystem warrants strict measures to prevent its release into the environment.

Safe Handling and Storage Protocols
Adherence to strict safety protocols is paramount when working with pentabromobenzene to

minimize exposure and prevent environmental release.

Engineering Controls
Ventilation: Work with pentabromobenzene should be conducted in a well-ventilated area.

For procedures that may generate dust or aerosols, a chemical fume hood is essential.[7]

Engineering controls that enclose the process or provide local exhaust ventilation are the

most effective means of minimizing exposure.[8]

Personal Protective Equipment (PPE)
The following PPE should be worn when handling pentabromobenzene:

Eye and Face Protection: Chemical safety goggles or glasses that meet the ANSI Z.87.1

standard are mandatory.[9] A face shield should be worn over safety glasses when there is a

risk of splashing.[9]

Skin Protection: Chemical-resistant gloves, such as nitrile gloves, should be worn.[9] It is

crucial to consult the glove manufacturer's resistance guide for specific breakthrough times.

A lab coat should be worn, and it should be buttoned to cover as much skin as possible.[9]
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Respiratory Protection: If engineering controls are not sufficient to maintain airborne

concentrations below exposure limits, or if there is a risk of inhaling dust, a NIOSH-approved

respirator is required.[9] The use of a respirator requires a formal respiratory protection

program, including fit testing and training.[9]

Handling Procedures
Avoid contact with eyes, skin, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.[10]

Do not eat, drink, or smoke in areas where the chemical is handled.[11]

Storage Requirements
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents.[12]

Store locked up to prevent unauthorized access.[3]

Emergency Procedures and First Aid
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. If irritation persists, seek medical attention.[3][13]

Skin Contact: Immediately wash skin with soap and plenty of water. Remove contaminated

clothing and shoes. If irritation occurs, seek medical attention.[3][13]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[7]
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Ingestion: Do NOT induce vomiting. Wash out mouth with water. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[14]

Accidental Release Measures
Minor Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal. Clean the spill area with a suitable

solvent and then wash with soap and water.

Major Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection.

Prevent the spill from entering drains or waterways. Contain the spill and collect the material

for disposal in accordance with local, state, and federal regulations.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or foam to extinguish a fire.

[13]

Specific Hazards: When heated to decomposition, pentabromobenzene may emit toxic

fumes of hydrogen bromide.[15]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[7]

Experimental and Workflow Diagrams
To visually represent the safety considerations and workflows, the following diagrams are

provided.

GHS Hazard Communication Workflow

Identification Hazard Identification Prevention & Control Emergency Response

Pentabromobenzene C₆HBr₅ CAS: 608-90-2 GHS Classification Pictogram: Irritant Signal Word: Warningis identified by Hazard Statements H319: Causes serious eye irritation H413: May cause long lasting harmful effects to aquatic life Engineering Controls Fume Hood Good Ventilationnecessitates Personal Protective Equipment Safety Goggles Chemical-Resistant Gloves Lab Coat Safe Handling Avoid dust inhalation Wash hands thoroughly First Aid Eye: Rinse with water Skin: Wash with soapin case of failure Spill Response Containment Proper Disposal
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Click to download full resolution via product page

Caption: GHS Hazard Communication and Safety Workflow for Pentabromobenzene.

Emergency First-Aid Decision Tree
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Inhaled

Rinse with water for 15 min.
Remove contact lenses.

Wash with soap and water.
Remove contaminated clothing.

Move to fresh air.
Provide respiratory support if needed.

Seek medical attention
if irritation persists or symptoms develop.

Click to download full resolution via product page

Caption: Decision Tree for First-Aid Response to Pentabromobenzene Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1596035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596035?utm_src=pdf-body
https://www.benchchem.com/product/b1596035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1596035?utm_src=pdf-body
https://www.benchchem.com/product/b1596035?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1596035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Pentabromobenzene | C6HBr5 | CID 11854 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. cpachem.com [cpachem.com]

3. scantecnordic.se [scantecnordic.se]

4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]

5. epa.gov [epa.gov]

6. Hexabromobenzene | C6Br6 | CID 6905 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. broadpharm.com [broadpharm.com]

8. nj.gov [nj.gov]

9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

10. sigmaaldrich.com [sigmaaldrich.com]

11. Precautionary statements. In force from 17 October 2020. [msds-europe.com]

12. fishersci.com [fishersci.com]

13. spectrumchemical.com [spectrumchemical.com]

14. file.medchemexpress.com [file.medchemexpress.com]

15. Pentabromophenol | C6Br5OH | CID 11852 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Pentabromobenzene: A Comprehensive Technical
Guide to GHS Classification and Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1596035#pentabromobenzene-ghs-classification-
and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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